Cas no 2172387-79-8 (5-(2-fluoropropyl)aminopyridine-2-carbonitrile)

• Product Name: 5-(2-fluoropropyl)aminopyridine-2-carbonitrile
• CAS No: 2172387-79-8
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5993278
• PubChem ID: 165859291
• Update Time: 2025-05-21

5-(2-fluoropropyl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoropropyl)aminopyridine-2-carbonitrile
• 5-[(2-fluoropropyl)amino]pyridine-2-carbonitrile
• 2172387-79-8
• EN300-1274209

• Inchi： 1S/C9H10FN3/c1-7(10)5-12-9-3-2-8(4-11)13-6-9/h2-3,6-7,12H,5H2,1H3
• InChI Key： JLWTXPZTZVHGLW-UHFFFAOYSA-N
• SMILES： FC(C)CNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 179.08587549g/mol
• Monoisotopic Mass: 179.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.7Ų

Additional information on 5-(2-fluoropropyl)aminopyridine-2-carbonitrile

Comprehensive Overview of 5-(2-fluoropropyl)aminopyridine-2-carbonitrile (CAS No. 2172387-79-8): Properties, Applications, and Research Insights

The compound 5-(2-fluoropropyl)aminopyridine-2-carbonitrile (CAS No. 2172387-79-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its nitrile functional group and fluoropropylamine side chain, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

One of the most searched questions about 5-(2-fluoropropyl)aminopyridine-2-carbonitrile revolves around its synthetic routes and purification methods. Recent studies highlight optimized procedures involving Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to achieve high yields. The compound's solubility profile (moderate in polar aprotic solvents like DMSO) and stability under inert atmospheres make it suitable for diverse experimental conditions. Its molecular weight (193.2 g/mol) and logP value (~1.8) suggest favorable bioavailability characteristics, sparking interest in medicinal chemistry optimization projects.

In the context of trending topics, 5-(2-fluoropropyl)aminopyridine-2-carbonitrile aligns with current explorations of fluorine-containing bioactive compounds – a hot area in precision medicine. The C-F bond in its structure enhances metabolic stability, addressing common challenges in drug half-life extension. Computational chemists frequently investigate its molecular docking potential with neurotransmitter receptors, while material scientists examine its crystallographic properties for supramolecular assembly applications. These multidisciplinary applications reflect its growing importance in translational research pipelines.

Quality control aspects of CAS 2172387-79-8 frequently appear in analytical chemistry discussions. Advanced characterization techniques like HPLC-MS (typically showing [M+H]+ peak at m/z 194) and 19F NMR (δ -220 to -225 ppm) are essential for verifying purity. The compound's melting point range (85-88°C) and UV-Vis absorption maxima (260-280 nm) serve as critical benchmarks for industrial standardization. Recent patent literature reveals innovative applications in photoaffinity labeling probes and PET tracer precursors, demonstrating its expanding utility beyond conventional synthetic intermediates.

Environmental and safety profiles of 5-(2-fluoropropyl)aminopyridine-2-carbonitrile remain active research areas. While not classified as hazardous under standard protocols, proper handling with PPE and fume hoods is recommended due to its fine particulate nature. Biodegradation studies suggest moderate persistence, prompting development of green chemistry alternatives for large-scale production. These considerations align with growing industry emphasis on sustainable pharmaceutical manufacturing – a key concern for ESG-conscious organizations.

The commercial landscape for 2172387-79-8 reflects niche demand with specialized suppliers offering quantities from milligram to kilogram scale. Pricing trends correlate with custom synthesis complexity and GMP-grade certification requirements. Academic laboratories often seek this compound for high-throughput screening libraries, while industrial users prioritize batch-to-batch consistency for process chemistry applications. Emerging markets in Asia-Pacific regions show particular growth, driven by expanding contract research organizations capabilities.

Future perspectives on 5-(2-fluoropropyl)aminopyridine-2-carbonitrile research point toward several exciting directions. The compound's potential in allosteric modulator design for ion channel targets is being actively investigated. Additionally, its utility in covalent inhibitor development through nitrile hydrolysis pathways presents novel opportunities in kinase drug discovery. With increasing adoption of AI-assisted molecular design platforms, computational predictions suggest further derivatization possibilities at the pyridine 3-position could yield compounds with enhanced blood-brain barrier permeability.